Cas no 1193-88-0 (2-(2-methyl-1H-imidazol-4-yl)ethan-1-ol)

• Product Name: 2-(2-methyl-1H-imidazol-4-yl)ethan-1-ol
• CAS No: 1193-88-0
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 3220707
• PubChem ID: 22273564
• Update Time: 2025-06-08

2-(2-methyl-1H-imidazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-IMIDAZOLE-4-ETHANOL, 2-METHYL-
• 1H-Imidazole-5-ethanol, 2-methyl-
• 2-(2-methyl-1H-imidazol-4-yl)ethan-1-ol
• GPMQSZDCZSXGCH-UHFFFAOYSA-N
• 2-(2-methyl-1H-imidazol-5-yl)ethan-1-ol
• 2-methyl-4-(2-hydroxyethyl)imidazole
• EN300-157123
• 2-(2-Methyl-1H-imidazol-4-yl)ethanol
• 2-Methyl-1h-imidazole-5-ethanol
• AKOS006311292
• SCHEMBL889061
• DB-192910
• 1193-88-0

• Inchi： 1S/C6H10N2O/c1-5-7-4-6(8-5)2-3-9/h4,9H,2-3H2,1H3,(H,7,8)
• InChI Key： GPMQSZDCZSXGCH-UHFFFAOYSA-N
• SMILES： OCCC1=CN=C(C)N1

Computed Properties

• Exact Mass: 126.079
• Monoisotopic Mass: 126.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9A^2
• XLogP3: 0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on 2-(2-methyl-1H-imidazol-4-yl)ethan-1-ol

Recent Advances in the Study of 2-(2-methyl-1H-imidazol-4-yl)ethan-1-ol (CAS: 1193-88-0): A Comprehensive Research Brief

The compound 2-(2-methyl-1H-imidazol-4-yl)ethan-1-ol (CAS: 1193-88-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its imidazole ring and hydroxyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthesis and optimization of 2-(2-methyl-1H-imidazol-4-yl)ethan-1-ol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel, high-yield synthetic route for this compound, which significantly improved its accessibility for further pharmacological testing. The study highlighted the importance of the imidazole ring in mediating interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation.

Pharmacological investigations have revealed that 2-(2-methyl-1H-imidazol-4-yl)ethan-1-ol exhibits notable activity as a modulator of histamine receptors. Preclinical studies conducted in vitro and in vivo models have shown its potential in mitigating inflammatory responses, suggesting its applicability in treating conditions such as allergies and autoimmune disorders. Furthermore, its ability to cross the blood-brain barrier has sparked interest in its potential neuropharmacological applications, including the treatment of neurodegenerative diseases.

In addition to its therapeutic potential, recent research has also explored the safety profile of 2-(2-methyl-1H-imidazol-4-yl)ethan-1-ol. Toxicological assessments have indicated a favorable safety margin, with minimal adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully establish its efficacy and safety in human subjects.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to further elucidate the structure-activity relationships of 2-(2-methyl-1H-imidazol-4-yl)ethan-1-ol. These advancements could pave the way for the development of derivatives with enhanced pharmacological properties. The compound's versatility and promising preliminary data underscore its potential as a cornerstone in future drug discovery efforts.

In conclusion, the ongoing research on 2-(2-methyl-1H-imidazol-4-yl)ethan-1-ol (CAS: 1193-88-0) highlights its multifaceted applications in medicine and pharmacology. With continued investigation, this compound may soon transition from the laboratory to clinical practice, offering new therapeutic options for a range of diseases.